Cas no 921797-12-8 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 921797-12-8
• Molecular Formula: C₂₂H₂₀N₂O₅S₂
• Molecular Weight: 456.534603118896
• CID: 6153778
• PubChem ID: 41645137

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• F2252-0129
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide
• 921797-12-8
• AKOS024631358
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-3-tosylpropanamide
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methylbenzenesulfonyl)propanamide

• InChIKey： DMTTZRYWPDVOHP-UHFFFAOYSA-N
• Inchi： 1S/C22H20N2O5S2/c1-14-6-8-16(9-7-14)31(26,27)11-10-20(25)24-22-23-17(13-30-22)19-12-15-4-3-5-18(28-2)21(15)29-19/h3-9,12-13H,10-11H2,1-2H3,(H,23,24,25)
• SMILES： S(C1C=CC(C)=CC=1)(CCC(NC1=NC(=CS1)C1=CC2C=CC=C(C=2O1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 456.08136409g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 456.08136409g/mol
• Heavy Atom Count: 31
• Complexity: 720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds